![molecular formula C18H25N3O4S B6571013 8-(2,4-dimethylbenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 1021222-87-6](/img/structure/B6571013.png)
8-(2,4-dimethylbenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One notable method is the catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction using 4-methoxycyclohexan-1-one as the raw material. The overall yield of the key intermediate, cis-8-methoxy-1,3-diazaspiro[4.5]decane-2,4-dione , is approximately 20.4% . The process includes hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation .
Molecular Structure Analysis
The molecular formula of this compound is C~18~H~24~N~2~O~3~S . It features a spirocyclic structure with a triazaspirodecane core. The 2,4-dione moiety contributes to its reactivity and biological activity. The 2,4-dimethylbenzenesulfonyl group adds steric bulk and influences its properties .
Chemical Reactions Analysis
The compound can participate in various chemical reactions due to its functional groups. These may include nucleophilic substitutions, esterifications, and intramolecular cyclizations. Understanding its reactivity is crucial for further applications .
Scientific Research Applications
- Discovery : Researchers have identified this compound as a novel chemotype of delta-opioid receptor (DOR) agonists . These agonists appear to bind to the orthosteric site, as evidenced by docking and molecular dynamic simulations .
- Correlation with β-Arrestin 2 Recruitment : Interestingly, the efficacy of DOR agonists in recruiting β-arrestin 2 correlates with alcohol intake in male mice. Specifically, mice dosed with compounds like SNC80 and SNC162 increase their alcohol consumption .
DOR Agonists
Alcohol Intake Modulation
Mechanism of Action
Target of Action
It is structurally similar to other compounds that have been found to inhibit receptor-interacting protein kinase 1 (ripk1) . RIPK1 is a crucial component of the necroptosis signaling pathway, which is involved in various pathophysiological disorders .
Mode of Action
The compound likely interacts with its target, RIPK1, by inserting into a deep hydrophobic pocket and forming T-shaped π–π interactions . This interaction inhibits the function of RIPK1, thereby affecting the necroptosis signaling pathway .
Biochemical Pathways
The inhibition of RIPK1 affects the necroptosis signaling pathway. Necroptosis is a type of programmed cell death that is morphologically similar to necrosis . This pathway is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .
Result of Action
The inhibition of RIPK1 by this compound likely results in the suppression of necroptosis, thereby potentially reducing inflammation and cell death in various diseases . .
properties
IUPAC Name |
8-(2,4-dimethylphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O4S/c1-4-9-21-16(22)18(19-17(21)23)7-10-20(11-8-18)26(24,25)15-6-5-13(2)12-14(15)3/h5-6,12H,4,7-11H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXQKEXPRALHIRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)C)C)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(2,4-Dimethylbenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.